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Compound of Interest

Compound Name:
Ethyl 6-aminohexanoate

hydrochloride

Cat. No.: B1267968 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the molecular weight of ethyl 6-
aminohexanoate hydrochloride, a compound of interest in various research and

development applications. This document presents a comprehensive breakdown of its

molecular composition and the calculation of its molecular weight, adhering to standardized

atomic weights.

Compound Identification
Chemical Name: Ethyl 6-aminohexanoate hydrochloride

Synonyms: 6-Aminocaproic acid ethyl ester hydrochloride

CAS Number: 3633-17-8[1]

Molecular Formula and Weight
The chemical formula for ethyl 6-aminohexanoate hydrochloride is C8H18ClNO2.[1][2] Its

molecular weight is 195.69 g/mol .[1][2][3][4] This value is crucial for accurate measurements in

experimental protocols, including solution preparation and stoichiometric calculations.
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The following table provides a detailed breakdown of the molecular weight of ethyl 6-
aminohexanoate hydrochloride, based on its elemental composition.

Element Symbol Atomic Count
Standard
Atomic Weight
(amu)

Total
Contribution
to Molecular
Weight (amu)

Carbon C 8 12.011 96.088

Hydrogen H 18 1.008 18.144

Chlorine Cl 1 35.453 35.453

Nitrogen N 1 14.007 14.007

Oxygen O 2 15.999 31.998

Total 195.690

Methodologies for Molecular Weight Determination
The molecular weight of a compound like ethyl 6-aminohexanoate hydrochloride is

determined based on the standard atomic weights of its constituent elements, as established

by the International Union of Pure and Applied Chemistry (IUPAC). The process involves:

Elemental Analysis: Determining the empirical formula of the compound, which gives the

simplest whole-number ratio of atoms of each element in the compound.

Mass Spectrometry: This technique is used to determine the molecular mass of the

compound with high precision. It provides the mass-to-charge ratio of the ionized compound,

from which the molecular weight can be accurately calculated.

Calculation from Chemical Formula: Once the molecular formula is established

(C8H18ClNO2), the molecular weight is calculated by summing the atomic weights of all

atoms in the molecule.
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The following diagram illustrates the hierarchical contribution of each element to the total

molecular weight of ethyl 6-aminohexanoate hydrochloride.
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Elemental contribution to the molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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